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Compound of Interest

Compound Name: 2-Fluorothiophenol

Cat. No.: B1332064

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-fluorothiophenol
(CAS No. 2557-78-0), a versatile building block in pharmaceutical development and organic
synthesis.[1] Due to its hazardous properties, a thorough understanding of safety protocols is
critical for all personnel handling this chemical.

Hazard Identification and Classification

2-Fluorothiophenol is classified as a hazardous chemical and requires careful handling to
avoid adverse health effects.[2]

GHS Classification:
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor
Acute toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute toxicity, Dermal 3 ]
skin
Acute toxicity, Inhalation 3 H331: Toxic if inhaled
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

Data sourced from Fisher Scientific Safety Data Sheet.[2]

Signal Word: Danger[2]

Other Hazards: The substance has a strong, unpleasant stench.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 2-fluorothiophenol is provided below.
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Property Value

Appearance Clear, colorless to light yellow liquid
Molecular Formula CeHsFS

Molecular Weight 128.17 g/mol

Boiling Point 61-62 °C at 35 mmHg

Melting Point 14 °C

Flash Point 47 °C (117 °F)

Density 1.2 g/mL at 25 °C

Vapor Pressure

2.8 mmHg at 25 °C

Solubility

Sparingly soluble in water

Stability

Stable under normal conditions; air sensitive

Data compiled from multiple safety data sheets.[2][3][4]

Exposure Controls and Personal Protection

Strict adherence to exposure control measures and the use of appropriate personal protective
equipment (PPE) are mandatory when handling 2-fluorothiophenol.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[21[3]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)
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PPE Type Specifications

Wear chemical safety goggles or a face shield
as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][3]

Eye/Face Protection

Wear appropriate protective gloves (e.g.,
) ] neoprene) and clothing to prevent skin
Skin Protection o
exposure.[2][5] Flame-retardant and antistatic

protective clothing is recommended.

If engineering controls are not sufficient to
) ) maintain airborne concentrations below
Respiratory Protection o )
exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is required.[6]

Handling and Storage
Safe Handling

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.[2]
Use only non-sparking tools.[2]

Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
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» Keep under an inert atmosphere (e.g., nitrogen) as the material is air-sensitive.[2]
» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

o Store in a locked cabinet or other secure area.[2]

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest
_ in a position comfortable for breathing. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[2]

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

Skin Contact ) ] ) )
and shoes. Seek immediate medical attention.

[2]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Call a physician or
Ingestion poison control center immediately. If possible,

have the victim drink milk afterwards.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[3] Containers may explode when
heated.[3]
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e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), sulfur
oxides, sulfides, and gaseous hydrogen fluoride (HF).[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures
Personal Precautions

» Evacuate personnel to a safe area.
e Remove all sources of ignition.
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (see Section 3.2).

Environmental Precautions

o Prevent further leakage or spillage if safe to do so.

e Do not let the product enter drains, sewers, or waterways.

Methods for Containment and Cleaning Up

o For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.

o For larger spills, dike the area to contain the spill.
o Use spark-proof tools and explosion-proof equipment.
Experimental Protocols

Spill Neutralization and Decontamination Protocol

This protocol is based on procedures for thiophenol and should be used with caution for 2-
fluorothiophenol, with appropriate risk assessment.
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Materials:

e Sodium hypochlorite solution (3-10%) or Potassium peroxymonosulfate (Oxone®).
o Saturated sodium bicarbonate (NaHCOs) solution.

 Inert absorbent material (e.g., vermiculite, sand).

o Appropriate PPE (see Section 3.2).

e Spark-proof tools.

» Sealable waste containers.

Procedure:

e Contain the Spill: Use an inert absorbent material to dike the spill and prevent it from
spreading.

e Apply Neutralizing Agent:

o Option A: Sodium Hypochlorite: Carefully apply a 3-10% sodium hypochlorite solution to
the spill. This will oxidize the thiophenol to the less odorous sulfonic acid. Caution: Do not
use dry, powdered hypochlorite, as this can cause autoignition with mercaptans.[5] Avoid
adding the solution to a large quantity of concentrated 2-fluorothiophenol, as this may
cause a violent reaction.[5]

o Option B: Oxone®: Prepare a solution of Oxone® in water and apply it to the spill.
Oxone® is a strong oxidizing agent that can effectively decontaminate thiols.

o Absorb the Residue: Once the reaction has subsided, absorb the neutralized mixture with an
inert material.

o Wipe Down Surfaces: Wipe down the affected area with a saturated solution of sodium
bicarbonate to neutralize any remaining acidic byproducts.

e Final Cleaning: Clean the area with soap and water.
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o Waste Disposal: Collect all contaminated materials (absorbent, gloves, etc.) in a sealable,
properly labeled hazardous waste container for disposal according to local, state, and federal
regulations.

Toxicity Information

Detailed toxicological data for 2-fluorothiophenol is limited. However, it is classified as acutely
toxic.

» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[2]

o Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available.[2][4][8]

Disposal Considerations

e Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations.

e Do not dispose of it with normal household waste or into the environment.

o Contaminated packaging should be treated as the product itself.

Diagrams
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Emergency Response
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Caption: Logical flow from hazard identification to emergency response for 2-
Fluorothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Fluorothiophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332064+#safety-and-handling-precautions-for-2-
fluorothiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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